Cas no 2228418-46-8 (2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine
• CAS No: 2228418-46-8
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 6419996
• PubChem ID: 165853166
• Update Time: 2025-05-26

2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine
• EN300-1946165
• [2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropyl]methanamine
• 2228418-46-8

• Inchi： 1S/C10H12F2N2/c1-7-3-2-4-14-8(7)9(6-13)5-10(9,11)12/h2-4H,5-6,13H2,1H3
• InChI Key： HWNJMKAAHIFKSK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(C)=CC=CN=1)CN)F

Computed Properties

• Exact Mass: 198.09685472g/mol
• Monoisotopic Mass: 198.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine

Introduction to 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine (CAS No. 2228418-46-8)

2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine, identified by the CAS number 2228418-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, including a cyclopropylmethylamine moiety and fluoro-substituted aromatic rings, which contribute to its distinct chemical properties and potential biological activities.

The structural framework of 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine incorporates a cyclopropyl group attached to an amine functional group, with the cyclopropyl ring further substituted at the 2-position by a fluorine atom. The presence of a 3-methylpyridin-2-yl side chain introduces additional complexity and variability, enabling diverse interactions with biological targets. Such structural motifs are often explored in drug discovery due to their ability to modulate pharmacokinetic and pharmacodynamic profiles, making them valuable candidates for further investigation.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel compounds with fluorine substituents. Fluorine atoms are known to enhance metabolic stability, binding affinity, and overall bioavailability of drug candidates. The incorporation of fluorine into aromatic rings, as seen in 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine, can lead to improved pharmacological properties, which is a key consideration in modern medicinal chemistry.

The cyclopropylmethylamine core structure in this compound is particularly noteworthy. Cyclopropane rings are known for their strained three-membered carbon loops, which can introduce rigidity into molecular frameworks. This rigidity can be advantageous in designing molecules that fit snugly into biological binding pockets, potentially improving drug efficacy. Moreover, the amine group provides a site for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess the potential interactions between 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine and various biological targets. These computational studies have hinted at its potential as an inhibitor or modulator of enzymes and receptors involved in critical biological pathways.

The 3-methylpyridin-2-yl substituent adds another layer of complexity to the molecule. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to engage in multiple types of non-covalent interactions with biological targets. The methyl group at the 3-position enhances the lipophilicity of the molecule, which can influence its distribution across biological membranes. This balance between hydrophilicity and lipophilicity is often optimized in drug design to achieve desired pharmacokinetic profiles.

Current research in the field of medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to guide the development of novel therapeutic agents. The unique structural features of 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine make it an intriguing subject for such studies. By systematically modifying various functional groups within the molecule and assessing changes in biological activity, researchers can gain valuable insights into how different structural elements contribute to overall pharmacological effects.

One particularly promising area of investigation involves exploring the potential antimicrobial properties of this compound. The combination of fluoro-substituted aromatic rings and nitrogen-containing heterocycles is often associated with enhanced antimicrobial activity. Preliminary studies have suggested that derivatives similar to 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine may exhibit efficacy against resistant bacterial strains, making them attractive candidates for further development as antimicrobial agents.

Another avenue being explored is the potential application of this compound in treating neurological disorders. The ability of pyridine derivatives to interact with neurotransmitter receptors has made them valuable scaffolds for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 2,2-difluoro-1-(3-methylpyridin-2-yl)cyclopropylmethanamine may enable it to modulate these receptors effectively while minimizing off-target effects.

In conclusion, 2228418-46 plays a significant role in modern pharmaceutical research due to its distinctive structural features and potential biological activities. As our understanding of structure-biology relationships continues to evolve, 2228418 will undoubtedly remain a key compound for further investigation across various therapeutic areas.